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Compound of Interest

trans-15,16-Epoxy-octadecanoic
Compound Name: d
aci

Cat. No.: B15551341

Introduction

Lipid oxidation is a primary cause of food spoilage, leading to the development of off-flavors,
undesirable odors, and a decrease in nutritional quality.[1] This process involves a complex
series of chemical reactions, initiating with the formation of unstable primary oxidation products
like hydroperoxides, which then decompose into a wide array of more stable secondary
products, including aldehydes, ketones, and epoxy fatty acids.[2][3] Among these, epoxy
octadecanoic acids, primarily formed from the oxidation of oleic acid, serve as reliable markers
for assessing the extent of oxidative degradation in food products.[2][4]

Unlike primary oxidation products, which are transient, epoxy fatty acids are relatively stable
final products, making their quantification a robust method for evaluating the cumulative
oxidative stress a food product has undergone, particularly during processes like deep-fat
frying.[2] Monitoring the levels of these compounds is crucial for quality control in the food
industry and for understanding the potential health implications of consuming oxidized fats.[1]

Formation of Epoxy Octadecanoic Acid

Epoxy octadecanoic acids are secondary oxidation products that arise from the decomposition
of hydroperoxides formed from oleic acid (an 18-carbon monounsaturated fatty acid). The
process is initiated by the abstraction of a hydrogen atom, leading to the formation of
hydroperoxide isomers.[2] These unstable intermediates then decompose, and through various
radical reactions, can form stable epoxide rings on the fatty acid chain. Specifically, oleic acid
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oxidation can lead to the formation of cis- and trans-9,10-epoxystearate.[2] Similarly, linoleic
acid, a polyunsaturated fatty acid, can form various monounsaturated epoxides.[2] The
concentration of these epoxy fatty acids tends to increase with heating time and temperature,
although antioxidants can suppress their formation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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